2,3-Dichloro-5-fluoromethoxy-pyridine

• Molecular Formula: C6H4Cl2FNO
• Molecular Weight: 196.00 g/mol
• IUPAC Name: 2,3-dichloro-5-(fluoromethoxy)pyridine
• InChI: InChI=1S/C6H4Cl2FNO/c7-5-1-4(11-3-9)2-10-6(5)8/h1-2H,3H2
• InChI Key: ZPIBEBSYDXETGN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)Cl)OCF

Description

2,3-Dichloro-5-fluoromethoxy-pyridine is a useful research compound. Its molecular formula is C6H4Cl2FNO and its molecular weight is 196.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dichloro-5-fluoromethoxy-pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dichloro-5-fluoromethoxy-pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5,6-dichloro-pyridin-3-ol [11860-92-9] (500 mg, 3.05 mmol) and K2CO3 (632 mg, 4.57 mmol) in dry ACN (12 ml) was added fluoro-iodomethane (1.156 ml, 9.15 mmol) at 0° C. The light yellow suspension was stirred for 5 min at 0° C. and then heated up to 120° C. for 30 min. Saturated aq. NH4Cl was added, followed by EtOAc. The organic layer was separated and the aqueous layer was extracted twice with EtOAc. The combined organic layers were washed with brine, dried with Na2SO4, filtered and evaporated to give a brown oil. The crude material was directly used in the next step without further purification.